2-Cyclohexylaminothiazol-4-ylmethanol
Cat. No. B8308704
M. Wt: 212.31 g/mol
InChI Key: LDXIEURPLINWRO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_SMILES
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[Al+3:19].[CH:1]1([NH:7][c:8]2[s:9][cH:10][c:11]([C:13](=[O:14])[O:15][CH2:16][CH3:17])[n:12]2)[CH2:2][CH2:3][CH2:4][CH2:5][CH2:6]1.[H-:18].[H-:21].[H-:22].[H-:23].[Li+:20].[O:24]1[CH2:25][CH2:26][CH2:27][CH2:28]1>>[CH:1]1([NH:7][c:8]2[s:9][cH:10][c:11]([CH2:13][OH:14])[n:12]2)[CH2:2][CH2:3][CH2:4][CH2:5][CH2:6]1
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Inputs
Step One
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Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[Al+3]
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
CCOC(=O)c1csc(NC2CCCCC2)n1
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Li+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C1CCOC1
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
OCc1csc(NC2CCCCC2)n1
|
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
